molecular formula C15H25NO B4937436 4-{3-[butyl(methyl)amino]butyl}phenol

4-{3-[butyl(methyl)amino]butyl}phenol

Cat. No. B4937436
M. Wt: 235.36 g/mol
InChI Key: CNBLYLWPZUMVSN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-{3-[butyl(methyl)amino]butyl}phenol, also known as BMP, is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications. BMP is a phenol derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

4-{3-[butyl(methyl)amino]butyl}phenol is believed to act on cancer cells by inducing apoptosis, or programmed cell death. This mechanism of action is thought to be due to the ability of this compound to inhibit the activity of certain enzymes that are essential for cancer cell survival.
Biochemical and Physiological Effects:
In addition to its potential anti-cancer properties, this compound has also been shown to have a variety of other biochemical and physiological effects. These include its ability to inhibit the activity of certain enzymes involved in inflammation and oxidative stress, as well as its ability to regulate the expression of certain genes involved in cell growth and differentiation.

Advantages and Limitations for Lab Experiments

One advantage of 4-{3-[butyl(methyl)amino]butyl}phenol as a research tool is its relatively low toxicity compared to other chemical compounds. However, one limitation of this compound is its limited solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on 4-{3-[butyl(methyl)amino]butyl}phenol. One area of interest is the development of more efficient synthesis methods for this compound, which could make it more accessible for use in laboratory experiments. Additionally, further research is needed to fully understand the mechanisms of action of this compound, as well as its potential therapeutic applications in the treatment of cancer and other diseases.

Synthesis Methods

4-{3-[butyl(methyl)amino]butyl}phenol can be synthesized using a variety of methods, including the reaction of 4-chlorophenol with butylamine and methylamine. This reaction produces this compound as a white crystalline solid, which can be purified using standard laboratory techniques.

Scientific Research Applications

4-{3-[butyl(methyl)amino]butyl}phenol has been studied for its potential therapeutic applications, particularly in the treatment of cancer. Research has shown that this compound can induce cell death in cancer cells, making it a promising candidate for further study as a potential anti-cancer agent.

properties

IUPAC Name

4-[3-[butyl(methyl)amino]butyl]phenol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H25NO/c1-4-5-12-16(3)13(2)6-7-14-8-10-15(17)11-9-14/h8-11,13,17H,4-7,12H2,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CNBLYLWPZUMVSN-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCN(C)C(C)CCC1=CC=C(C=C1)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H25NO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

235.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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